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Compound of Interest

Compound Name: GLPG-3221

Cat. No.: B12423781 Get Quote

In-Depth Technical Guide: GLPG-3221
For Researchers, Scientists, and Drug Development Professionals

Abstract
GLPG-3221 is a novel, orally bioavailable small molecule that acts as a C2 corrector of the

cystic fibrosis transmembrane conductance regulator (CFTR) protein. Developed through a

collaboration between Galapagos and AbbVie, this compound has been investigated for its

potential role in a triple-combination therapy for cystic fibrosis (CF). This document provides a

comprehensive overview of the chemical properties, mechanism of action, and key

experimental data related to GLPG-3221, intended to serve as a technical resource for

researchers and professionals in the field of drug development.

Chemical Properties and Formula
GLPG-3221 is a complex synthetic molecule with the chemical formula C30H37F3N2O6.[1] Its

systematic IUPAC name is (2S,3R,4S,5S)-3-tert-butyl-4-[[2-methoxy-5-(trifluoromethyl)-3-

pyridinyl]methoxy]-5-(2-methylphenyl)-1-[(2S)-oxane-2-carbonyl]pyrrolidine-2-carboxylic acid.

Key chemical identifiers and properties are summarized in the table below.
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Property Value Source

Molecular Formula C30H37F3N2O6 [1]

IUPAC Name

(2S,3R,4S,5S)-3-tert-butyl-4-

[[2-methoxy-5-

(trifluoromethyl)-3-

pyridinyl]methoxy]-5-(2-

methylphenyl)-1-[(2S)-oxane-

2-carbonyl]pyrrolidine-2-

carboxylic acid

Molecular Weight 578.62 g/mol [1]

CAS Number 2222264-64-2 [1]

Mechanism of Action and Signaling Pathway
GLPG-3221 is classified as a CFTR corrector. In individuals with cystic fibrosis caused by the

F508del mutation, the CFTR protein is misfolded and prematurely degraded, preventing its

trafficking to the cell membrane. GLPG-3221 functions as a 'C2' corrector, working in concert

with a 'C1' corrector and a potentiator in a proposed triple-combination therapy. The C1 and C2

correctors act synergistically to rescue the misfolded F508del-CFTR protein, facilitating its

processing and transport to the cell surface. Once at the cell surface, the potentiator helps to

open the CFTR channel, allowing for the transport of chloride ions.

The following diagram illustrates the proposed mechanism of action for a triple-combination

therapy involving GLPG-3221.
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Proposed mechanism of GLPG-3221 in a triple-combination therapy for CF.

Experimental Data
The following sections present key in vitro and in vivo data for GLPG-3221, primarily sourced

from the foundational study by Scanio et al.

In Vitro Efficacy
The primary efficacy of GLPG-3221 as a CFTR corrector was evaluated using in vitro cell-

based assays.

Parameter Value Cell Line Assay Reference

EC50 105 nM Not Specified CFTR Correction [1]

In Vivo Pharmacokinetics
Pharmacokinetic properties of GLPG-3221 were assessed in rats.
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Parameter Value Dosing Species Reference

Clearance (Cl) 0.13 L/h/kg 1 mg/kg (i.v.) Rat [1]

Half-life (t1/2) 3 hours 1 mg/kg (i.v.) Rat [1]

Oral

Bioavailability

(F%)

53% 1 mg/kg (p.o.) Rat [1]

Experimental Protocols
Detailed methodologies for the key experiments are crucial for the replication and extension of

these findings.

CFTR Correction Assay (General Protocol)
While the specific details of the assay used to determine the EC50 of GLPG-3221 are not

publicly available, a general workflow for such an assay is outlined below. This type of assay

typically measures the increase in functional CFTR protein at the cell surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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